Cas no 1334148-10-5 (2-(piperidin-4-yl)azepane-1-carboxamide)

• Product Name: 2-(piperidin-4-yl)azepane-1-carboxamide
• CAS No: 1334148-10-5
• MF: C₁₂H₂₃N₃O
• MW: 225.33052277565
• CID: 5099460
• Update Time: 2026-03-03

2-(piperidin-4-yl)azepane-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1H-Azepine-1-carboxamide, hexahydro-2-(4-piperidinyl)-
• 2-(piperidin-4-yl)azepane-1-carboxamide

• Inchi： 1S/C12H23N3O/c13-12(16)15-9-3-1-2-4-11(15)10-5-7-14-8-6-10/h10-11,14H,1-9H2,(H2,13,16)
• InChI Key： RAGFXEIFAQWQTI-UHFFFAOYSA-N
• SMILES： N1(C(N)=O)CCCCCC1C1CCNCC1

Additional information on 2-(piperidin-4-yl)azepane-1-carboxamide

Introduction to 2-(piperidin-4-yl)azepane-1-carboxamide (CAS No. 1334148-10-5)

2-(piperidin-4-yl)azepane-1-carboxamide (CAS No. 1334148-10-5) is a structurally unique compound that has garnered significant attention in the field of pharmaceutical research due to its promising biological activities and potential therapeutic applications. This compound belongs to the azepane class of heterocyclic structures, which are known for their versatility in drug design. The presence of a piperidine moiety in its molecular framework enhances its binding affinity to various biological targets, making it a valuable scaffold for the development of novel therapeutic agents.

The molecular structure of 2-(piperidin-4-yl)azepane-1-carboxamide consists of an azepane ring linked to a piperidine group through an amide bond. This configuration allows for multiple interactions with biological receptors, including hydrogen bonding and hydrophobic interactions. Such structural features are critical in determining the compound's pharmacokinetic properties and its potential efficacy in treating various diseases.

In recent years, there has been a growing interest in developing small-molecule inhibitors that target kinases and other enzymes involved in cancer progression. 2-(piperidin-4-yl)azepane-1-carboxamide has been identified as a promising candidate in this context due to its ability to modulate the activity of several kinases. Preliminary studies have shown that this compound exhibits inhibitory effects on enzymes such as Janus kinases (JAKs) and tyrosine kinases, which are implicated in inflammatory responses and cancer cell proliferation.

One of the most compelling aspects of 2-(piperidin-4-yl)azepane-1-carboxamide is its potential to serve as a lead compound for the development of drugs targeting neurological disorders. The azepane ring is known to cross the blood-brain barrier efficiently, which is essential for therapeutic agents intended to act on the central nervous system. Furthermore, the piperidine group enhances the compound's solubility and bioavailability, making it a suitable candidate for oral administration.

Recent advances in computational chemistry have enabled researchers to predict the binding affinities and mechanisms of action of 2-(piperidin-4-yl)azepane-1-carboxamide with high accuracy. Molecular docking studies have revealed that this compound interacts with key residues in target proteins, suggesting strong binding interactions. These insights have guided the optimization of the compound's structure to enhance its potency and selectivity.

The synthesis of 2-(piperidin-4-yl)azepane-1-carboxamide involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the piperidine group into the azepane ring is achieved through nucleophilic substitution reactions, while the amide bond is formed via coupling reactions such as Buchwald-Hartwig coupling or traditional carboxylation methods. The efficiency and scalability of these synthetic routes are crucial for large-scale production and further development.

Preclinical studies have demonstrated that 2-(piperidin-4-yl)azepane-1-carboxamide exhibits favorable pharmacokinetic properties, including moderate oral bioavailability and reasonable tissue distribution. These findings are encouraging for further development into clinical trials. Additionally, toxicology studies have shown that the compound is well-tolerated at therapeutic doses, suggesting a low risk of adverse effects.

The potential applications of 2-(piperidin-4-yl)azepane-1-carboxamide extend beyond oncology and neurology. Emerging research indicates that this compound may also be effective against infectious diseases caused by viruses and bacteria. Its ability to inhibit viral proteases and bacterial enzymes has been explored in vitro, providing further evidence for its broad-spectrum antimicrobial activity.

In conclusion, 2-(piperidin-4-yl)azepane-1-carboxamide (CAS No. 1334148-10-5) represents a significant advancement in pharmaceutical research due to its unique structural features and diverse biological activities. Its potential as a lead compound for treating cancer, neurological disorders, and infectious diseases underscores its importance in drug discovery efforts. Continued research into this compound will likely yield novel therapeutic agents with substantial clinical benefits.